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Compound of Interest

Compound Name: Einecs 281-324-1

Cat. No.: B12669634 Get Quote

An In-depth Technical Guide to the Material Safety of Guanidinium Octylphosphonate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data for the

constituent components of guanidinium octylphosphonate, namely the guanidinium cation and

the octylphosphonate anion. No direct Material Safety Data Sheet (MSDS) or Safety Data

Sheet (SDS) for guanidinium octylphosphonate was found. This guide is intended for

informational purposes for research and development settings and should not be considered a

substitute for a manufacturer-provided SDS. All handling and experimental procedures should

be conducted with appropriate caution and in accordance with established laboratory safety

protocols.

Introduction
Guanidinium octylphosphonate is an ionic liquid comprised of a guanidinium cation and an

octylphosphonate anion. As with many ionic liquids, its physical, chemical, and toxicological

properties are determined by the characteristics of both its constituent ions. This guide provides

a comprehensive overview of the available safety information, physicochemical properties, and

extrapolated handling procedures for guanidinium octylphosphonate, based on data for its

components.

Hazard Identification and Classification
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Based on the known hazards of guanidinium salts and octylphosphonic acid, guanidinium

octylphosphonate should be treated as a hazardous substance. The following hazard

classifications are anticipated.

GHS Hazard Statements (Anticipated):

H302: Harmful if swallowed.[1]

H314: Causes severe skin burns and eye damage.

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.

H373: May cause damage to organs through prolonged or repeated exposure.

H402: Harmful to aquatic life.

Signal Word: Danger

Hazard Pictograms:

Anticipated GHS Pictograms for Guanidinium Octylphosphonate

Physicochemical Data
The following table summarizes the known physicochemical properties of the components of

guanidinium octylphosphonate.
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Property

Guanidinium
Cation (from
Guanidine
Hydrochloride)

Octylphosphonate
Anion (from
Octylphosphonic
Acid)

Guanidinium
Octylphosphonate
(Predicted)

Molecular Formula CH₆N₃⁺ C₈H₁₈O₃P⁻ C₉H₂₄N₃O₃P

Molecular Weight 60.08 g/mol 193.21 g/mol 253.29 g/mol

Appearance White crystalline solid White solid

Likely a liquid or low-

melting solid at room

temperature

Melting Point 179 - 186 °C ~103-107 °C
Expected to be low

(<100 °C)

Boiling Point Decomposes No data available No data available

Solubility Soluble in water
Sparingly soluble in

water

Solubility will vary

depending on the

polarity of the solvent

Toxicological Information
The toxicological profile of guanidinium octylphosphonate is inferred from its constituent ions.
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Exposure Route

Guanidinium
Cation (from
Guanidine
Hydrochloride)

Octylphosphonate
Anion (from
Octylphosphonic
Acid)

Guanidinium
Octylphosphonate
(Anticipated
Effects)

Oral
Harmful if swallowed.

[1]

Harmful if swallowed.

LD50 (rat) > 2000

mg/kg.[2]

Harmful if swallowed.

Inhalation Harmful if inhaled.
May cause respiratory

irritation.
Harmful if inhaled.

Dermal
Causes skin irritation.

[1]

Causes severe skin

burns.[2]

Causes severe skin

burns and irritation.

Eye
Causes serious eye

irritation.[1]

Causes serious eye

damage.[2]

Causes serious eye

damage.

Specific Target Organ

Toxicity (Repeated

Exposure)

May cause damage to

the nervous system,

bone marrow, and

kidneys.[1]

May cause damage to

the kidneys through

prolonged or repeated

exposure.

May cause damage to

organs, particularly

the kidneys, through

prolonged or repeated

exposure.

Experimental Protocols
As no specific experimental data for guanidinium octylphosphonate is available, this section

outlines a general protocol for the synthesis of a guanidinium-based ionic liquid. This is a

hypothetical procedure and must be adapted and optimized with appropriate safety precautions

in a laboratory setting.

Synthesis of Guanidinium Octylphosphonate (Hypothetical)

This protocol describes a potential acid-base neutralization reaction.

Materials:

Guanidine carbonate or guanidine hydrochloride
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Octylphosphonic acid

Appropriate solvent (e.g., ethanol, methanol)

Base (if starting from guanidine hydrochloride, e.g., sodium hydroxide)

Procedure:

Preparation of Guanidine Free Base (if starting with a salt):

Dissolve guanidine hydrochloride in a suitable solvent.

Add an equimolar amount of a strong base (e.g., sodium hydroxide) dropwise while

stirring.

The reaction will produce the free guanidine base and a salt byproduct (e.g., sodium

chloride).

Filter the salt byproduct and use the resulting guanidine solution directly.

Neutralization Reaction:

Dissolve octylphosphonic acid in a suitable solvent.

Slowly add the guanidine free base solution to the octylphosphonic acid solution in a 1:1

molar ratio with constant stirring.

The reaction is an exothermic acid-base neutralization. Control the temperature with an

ice bath if necessary.

Work-up and Purification:

The solvent can be removed under reduced pressure using a rotary evaporator.

The resulting product, guanidinium octylphosphonate, may be a viscous liquid or a waxy

solid.
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Further purification may be achieved through techniques such as solvent extraction or

column chromatography, depending on the purity requirements.

Hypothetical Synthesis Workflow for Guanidinium Octylphosphonate

Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.[3]

Avoid breathing dust, fumes, or vapors.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
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Exposure First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce toxic fumes of carbon oxides,

nitrogen oxides, and phosphorus oxides.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not allow to enter sewers or waterways.

Logical Relationships in Hazard Assessment
The hazard assessment for guanidinium octylphosphonate is derived from the known

properties of its constituent ions. This relationship can be visualized as follows:
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Derivation of Predicted Hazards for Guanidinium Octylphosphonate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

